Cas no 2287298-05-7 (1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane
• CAS No: 2287298-05-7
• MF: C₁₃H₁₄Cl₂
• MW: 241.156261920929
• CID: 6551203
• PubChem ID: 137945175
• Update Time: 2025-07-30

1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287298-05-7
• 1-(4-chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane
• 1-(Chloromethyl)-3-(4-chloro-2-methylphenyl)bicyclo[1.1.1]pentane
• EN300-6760860
• 1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C13H14Cl2/c1-9-4-10(15)2-3-11(9)13-5-12(6-13,7-13)8-14/h2-4H,5-8H2,1H3
• InChI Key： JGPIQGUPJPDLIN-UHFFFAOYSA-N
• SMILES： ClCC12CC(C3C=CC(=CC=3C)Cl)(C1)C2

Computed Properties

• Exact Mass: 240.0472558g/mol
• Monoisotopic Mass: 240.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane

Introduction to 1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane (CAS No: 2287298-05-7)

1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane, identified by its CAS number 2287298-05-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring a phenyl ring substituted with chlorine and methyl groups, combined with a chloromethyl functional group on a three-membered cycloalkane backbone, presents a unique molecular framework that has garnered attention for its potential pharmacological applications.

The compound’s structural features make it a promising candidate for further investigation in drug discovery. The presence of both electron-withdrawing and electron-donating groups in close proximity creates a complex electronic environment, which can be exploited to modulate biological activity. Specifically, the 4-chloro-2-methylphenyl moiety introduces both steric hindrance and electronic effects that may influence binding affinity to biological targets, while the bicyclo[1.1.1]pentane core provides rigidity and conformational constraints that could enhance drug-like properties such as solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents, particularly those derived from cyclic structures that mimic natural product motifs. The bicyclo[1.1.1]pentane scaffold is known for its ability to adopt favorable pharmacokinetic profiles due to its compact size and reduced polar surface area. When combined with functionalized aromatic rings like the 4-chloro-2-methylphenyl group, such compounds can exhibit enhanced binding interactions with biological macromolecules.

One of the most compelling aspects of 1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane is its potential as a building block for more complex molecules. The chloromethyl group serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or linkages that could improve pharmacological activity or target specificity. This flexibility has made such compounds valuable in fragment-based drug design approaches, where small molecules are screened for initial interactions with biological targets before being expanded into larger, more potent drugs.

Recent studies have highlighted the importance of molecular diversity in therapeutic development, emphasizing the need for novel chemical entities that can address unmet medical needs. Compounds like 1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane contribute to this diversity by offering unique structural motifs that may not be readily available from traditional drug discovery libraries. The integration of computational chemistry techniques has further accelerated the exploration of such compounds, enabling virtual screening and molecular modeling to predict potential biological activities.

The bicyclo[1.1.1]pentane core is particularly noteworthy for its role in modulating conformational flexibility in drug candidates. This three-membered ring system imposes specific geometric constraints that can be advantageous in optimizing binding interactions with protein or nucleic acid targets. For instance, studies have shown that bicyclic compounds often exhibit improved oral bioavailability due to their reduced lipophilicity and enhanced metabolic stability compared to acyclic analogs.

The 4-chloro-2-methylphenyl substituent adds another layer of complexity to the compound’s pharmacological profile. Chlorine atoms are well-known for their ability to enhance binding affinity through dipole-dipole interactions and halogen bonding, while methyl groups can influence solubility and metabolic clearance rates. The combination of these effects makes this compound an intriguing candidate for further exploration in areas such as central nervous system (CNS) drug discovery, where both lipophilicity and blood-brain barrier penetration are critical considerations.

In conclusion, 1-(4-Chloro-2-methylphenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane (CAS No: 2287298-05-7) represents a promising chemical entity with diverse potential applications in pharmaceutical research. Its unique structural features—combining a rigid bicyclic core with functionalized aromatic substituents—make it an attractive scaffold for developing novel therapeutics targeting various diseases.